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Compound of Interest
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CAS No.: 104216-93-5
Cat. No.: B2476130

Get Quote

Executive Summary: The "Phenyl-Statine"
Advantage

In the landscape of protease inhibitor design, the 2-Hydroxy-5-phenylpentanoic acid (HPPA)
scaffold serves as a foundational chiral building block. While the bare

-hydroxy acid (HPPA) exhibits weak inhibitory activity against metallo-enzymes (serving
primarily as a Zinc-Binding Group mimic), its 3-amino derivatives (AHPPA) represent a high-
performance class of transition-state isosteres.

Often referred to as "Phenyl-Statine,” AHPPA replaces the isobutyl side chain of the classic
inhibitor Statine with a phenylethyl group. This modification dramatically alters hydrophobic
collapse within the S1/S1' enzyme pockets, offering superior potency for targets with deep

aromatic recognition sites, such as Renin and Cathepsin D.

This guide compares the HPPA/AHPPA scaffold against industry standards (Statine, Bestatin)
and provides actionable SAR data to guide lead optimization.
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Structural Anatomy & Mechanism of Action

The biological potency of HPPA derivatives hinges on their ability to mimic the tetrahedral
transition state of peptide bond hydrolysis.

The Pharmacophore

The core scaffold functions through three distinct interaction zones:

o -Hydroxyl Group (C2): Acts as a transition-state mimic. In aspartic proteases, it forms
hydrogen bonds with the catalytic aspartates (e.g., Asp25/Asp25'). In metalloproteases, it
coordinates the catalytic Zinc ion.

e -Phenyl Tail (C5): Provides critical Van der Waals contacts within the hydrophobic S1 or S3
pockets.

e -Amino Group (C3 - in AHPPA): The differentiator. The presence of this amine (in AHPPA)
mimics the N-terminus of the cleaved peptide bond, locking the inhibitor into the active site
via hydrogen bonding with the "flap" regions of the enzyme.

Diagram: Mechanism of Transition State Mimicry

The following diagram illustrates how the AHPPA scaffold intercepts the catalytic mechanism
compared to a standard peptide substrate.
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Figure 1: Mechanistic logic of AHPPA inhibition. The scaffold acts as a stable analog of the
unstable tetrahedral intermediate formed during peptide hydrolysis.

Comparative Performance Analysis

The following table contrasts the HPPA derivatives with standard alternatives. Data is
synthesized from inhibition assays against Renin (Aspartic Protease) and Aminopeptidase N
(Metallo-protease).

Table 1: Inhibitory Potency & Selectivity Profile
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Compound Structure Key Side Primary IC50 / Ki .
. . Mechanism
Class Scaffold Chain (P1) Target (Typical)
3-amino-2-
AHPPA hydroxy-5- Renin / HIV Transition-
o Phenylethyl 0.5-5.0nM
(Derivative) phenylpentan Protease State Isostere
oic acid
3-amino-2-
Statine hydroxy-6- Pepsin / Transition-
Isobutyl _ 1.0-10nM
(Standard) methylheptan Cathepsin D State Isostere
oic acid
3-amino-2-
ACHPA hydroxy-5- Cyclohexylet Renin (High 0.2-2.0nM Transition-
2-20n
(Alternative) cyclohexylpe hyl Potency) State Isostere
ntanoic acid
2-hydroxy-5- Metallo- ] o
HPPA ] ) > 100 pM Zinc-Binding
phenylpentan  Phenylethyl aminopeptida
(Parent) ) ) (Weak) Fragment
oic acid ses
2-hydroxy-3-
) amino-4- Aminopeptida Competitive
Bestatin Benzyl 10-100 nM o
phenylbutano se N Inhibitor
ic acid
Key Insight:

o Chain Length Matters: Bestatin (4-carbon backbone) is ideal for Aminopeptidases. AHPPA

(5-carbon backbone) is optimized for Aspartic Proteases like Renin.

o Aromatic vs. Aliphatic: AHPPA outperforms Statine (Leucine-like side chain) when the target

enzyme possesses a large, aromatic-preferring S1 pocket (e.g., Renin). However, ACHPA

(Cyclohexyl) often yields slightly higher potency due to increased hydrophobic bulk without

stacking constraints.
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Detailed Structure-Activity Relationship (SAR)

To optimize the HPPA scaffold, researchers must manipulate three vectors. The following
analysis explains the causality of each modification.

Vector 1: The C2-Stereochemistry (Hydroxyl)

e Requirement: The (3S, 4S) configuration is generally required for Renin inhibition, while (2S,
3R) is often preferred for Aminopeptidase inhibition (Bestatin-like).

e Impact: Inversion of the C2-hydroxyl stereocenter typically results in a 100-fold to 1000-fold
loss in potency. The hydroxyl group must be spatially oriented to displace the catalytic water
molecule coordinated by the enzyme's active site (Aspartates or Zinc).

Vector 2: The P1 Side Chain (Phenyl Ring)

o Modification: Substitution on the phenyl ring (e.g., p-Fluoro, m-Methoxy).
e Observation:

o Electron-Withdrawing Groups (F, Cl): Often improve metabolic stability and can enhance
potency if the S1 pocket has complementary electrostatic regions.

o Steric Bulk: Adding a para-phenyl group (biphenyl) drastically reduces activity in Renin but
may enhance activity in HIV Protease mutants with expanded pockets.

o Causality: The phenylethyl chain of AHPPA is flexible. Unlike the rigid benzyl group of
Phenylalanine, the extra methylene unit allows the phenyl ring to penetrate deeper into the
"hydrophobic core” of the enzyme.

Vector 3: The N-Terminus (C3-Amino)

e Free Amine vs. Amide:
o Free Amine: Essential for Aminopeptidase inhibition (forms salt bridge with Glu residues).

o Acylated Amine (Amide): Essential for Aspartic Protease inhibition. The amine must be
coupled to a peptide sequence (e.g., Boc-Phe-His-) to occupy the S2/S3 subsites.
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e Observation: The bare HPPA (no amine) lacks this anchor, leading to its poor performance
(>100 uM) compared to AHPPA.

Experimental Protocols
Protocol A: Synthesis of AHPPA (The "Product")

Objective: Stereoselective synthesis of the (3S, 4S)-AHPPA scaffold for inhibitor development.

Methodology:

Starting Material: Begin with N-Boc-L-Phenylalanine.

Homologation: Convert to the aldehyde via Weinreb amide reduction.

Cyanohydrin Formation: React with acetone cyanohydrin (or TMSCN) to introduce the C2-
hydroxyl and C1-carboxyl precursor.

o Critical Step: This step determines the diastereoselectivity. Use of chiral ligands can direct
the formation of the desired isomer.

Hydrolysis: Acidic hydrolysis converts the nitrile to the carboxylic acid.

Purification: Separate diastereomers using Reverse-Phase HPLC (C18 column).

o Validation: Confirm stereochemistry via X-ray crystallography or comparison of NMR
coupling constants (

) with literature standards.

Protocol B: FRET-Based Protease Inhibition Assay

Objective: Determine the Ki of AHPPA derivatives against Renin.
Reagents:

e Substrate: FRET peptide (e.g., DABCYL-GABA-lle-His-Pro-Phe-His-Leu-Val-lle-His-Thr-
EDANS).
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o Buffer: 50 mM Sodium Acetate, pH 5.0 (mimics lysosomal/gastric environment).

Workflow:

Prepare Enzyme Solution
(10 nM Renin in Buffer)

i

Add Inhibitor (AHPPA Derivative)
Serial Dilution (0.1 nM - 10 pM)

i

Incubation
30 mins @ 37°C (Equilibrium Binding)

i

Add FRET Substrate
(Initiate Reaction)

i

Measure Fluorescence
(Ex: 340nm / Em: 490nm)

i

Data Analysis
Fit to Morrison Equation for Tight Binding

Click to download full resolution via product page

Figure 2: Workflow for determining inhibitory constants (Ki) using Fluorescence Resonance
Energy Transfer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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